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Compound of Interest

Compound Name: Catharanthine Tartrate

Cat. No.: B15577702 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling potent compounds like Catharanthine Tartrate. This

guide provides essential, immediate safety and logistical information, including detailed

operational and disposal plans, to foster a secure research environment. By adhering to these

procedural steps, you can minimize risks and ensure the integrity of your work.

Hazard Identification and Personal Protective
Equipment
Catharanthine Tartrate is an indole alkaloid with cytotoxic properties.[1] While some safety

data sheets (SDS) may not classify it as a hazardous substance, others indicate potential risks.

[2] It is prudent to handle it with care, assuming it may be harmful if swallowed, cause skin and

eye irritation, and may cause respiratory irritation.[3] Therefore, a comprehensive approach to

personal protective equipment (PPE) is crucial.

Recommended Personal Protective Equipment (PPE)
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile) inspected before

use.

To prevent skin contact.[2][3]

Eye Protection
Safety goggles with side-

shields.

To protect against splashes

and dust.[3]

Body Protection
Impervious clothing, such as a

lab coat.

To prevent contamination of

personal clothing.[3]

Respiratory Protection

Use in a well-ventilated area. A

dust mask may be necessary

for large quantities.

To avoid inhalation of dust or

aerosols.[3][4]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Catharanthine Tartrate from receipt to disposal is critical

for safety and experimental accuracy.

1. Preparation and Engineering Controls:

Ensure a well-ventilated laboratory space. The use of a chemical fume hood is

recommended to minimize inhalation exposure.[3]

Have an accessible safety shower and eye wash station.[3]

Before handling, wash hands thoroughly.[3]

2. Handling the Compound:

Avoid the formation of dust and aerosols.[2][3]

Do not eat, drink, or smoke in the handling area.[3]

When weighing or transferring the solid compound, do so carefully to prevent dispersal.
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3. In Case of a Spill:

Evacuate personnel from the immediate area.

Wear full PPE, including respiratory protection if necessary.

For solutions, absorb the spill with an inert, liquid-binding material like diatomite.[3]

For solid spills, carefully sweep or scoop the material to avoid creating dust.[2]

Place the contained spill into a suitable, sealed container for disposal.[2]

Decontaminate the spill area and equipment by scrubbing with alcohol.[3]

Disposal Plan
Proper disposal of Catharanthine Tartrate and any contaminated materials is essential to

prevent environmental contamination and ensure regulatory compliance.

Unused Product: Dispose of the substance in accordance with federal, state, and local

regulations.[2][3] This may involve sending it to a licensed professional waste disposal

company.[2]

Contaminated Materials: Any materials that have come into contact with Catharanthine
Tartrate, such as gloves, pipette tips, and absorbent materials, should be considered

contaminated.

Packaging: Place all contaminated waste into sealed, clearly labeled containers for disposal.

[2]

Quantitative Data Summary
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Property Value Source

CAS Number 4168-17-6 [3]

Molecular Formula C₂₁H₂₄N₂O₂ • C₄H₆O₆ [2]

Storage Temperature
4°C, sealed, away from

moisture and light.
[3]

Solubility in Solvent

-80°C for 6 months; -20°C for 1

month (sealed, away from

moisture and light).

[3]

Shipping Conditions
Room temperature if less than

2 weeks.
[3]

Visualizing the Safety Workflow
To provide a clear, at-a-glance understanding of the safe handling process, the following

workflow diagram illustrates the key steps from preparation to disposal.
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Safe Handling Workflow for Catharanthine Tartrate
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Caption: Workflow for the safe handling of Catharanthine Tartrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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